Cas no 84354-07-4 (Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester)

Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester, is a synthetic organic compound characterized by its carbamate functional group and dimethoxyphenyl substituent. This structure imparts stability and potential reactivity, making it useful in pharmaceutical and agrochemical research. The presence of the phenyl ester moiety enhances its versatility as an intermediate in organic synthesis. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug development and specialty chemistry. The compound’s purity and consistent performance make it a reliable choice for laboratories requiring high-quality intermediates. Proper handling and storage are recommended to maintain its integrity for experimental use.
Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester structure
84354-07-4 structure
Product Name:Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester
CAS No:84354-07-4
MF:C17H19NO4
MW:301.337064981461
CID:1822865
PubChem ID:887553
Update Time:2025-11-06

Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester
    • phenyl N-[2-(3,4-dimethoxyphenyl)ethyl]carbamate
    • phenyl [2-(3,4-dimethoxyphenyl)ethyl]carbamate
    • HMS2877O14
    • 84354-07-4
    • AKOS003236876
    • SR-01000258933-1
    • Phenyl 3,4-dimethoxyphenethylcarbamate
    • CS-0362872
    • SR-01000258933
    • phenyl N-(3,4-dimethoxyphenethyl)carbamate
    • MS-1112
    • Phenyl3,4-dimethoxyphenethylcarbamate
    • SCHEMBL3279938
    • MLS001195460
    • SMR000550686
    • STK125964
    • DTXSID10358327
    • CHEMBL1876354
    • Phenyl (3,4-dimethoxyphenethyl)carbamate
    • Inchi: 1S/C17H19NO4/c1-20-15-9-8-13(12-16(15)21-2)10-11-18-17(19)22-14-6-4-3-5-7-14/h3-9,12H,10-11H2,1-2H3,(H,18,19)
    • InChI Key: REERUHWZMHJWGG-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CCNC(=O)OC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 301.13140809g/mol
  • Monoisotopic Mass: 301.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 56.8Ų

Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1433542-1g
Phenyl (3,4-dimethoxyphenethyl)carbamate
84354-07-4 97%
1g
¥3130.00 2024-07-28

Additional information on Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester

Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester (CAS No. 84354-07-4): A Comprehensive Overview

Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester, identified by its CAS number 84354-07-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both 3,4-dimethoxyphenyl and phenyl ester groups makes it a versatile intermediate for the synthesis of more complex molecules.

The< strong>3,4-dimethoxyphenyl moiety is particularly noteworthy as it introduces hydrophobicity and electronic richness to the molecule, which can influence its interactions with biological targets. This feature has been exploited in various research studies aimed at developing novel pharmacophores. The< strong>phenyl ester group, on the other hand, contributes to the compound's solubility and reactivity, making it a valuable building block in organic synthesis.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as transition-state analogs, mimicking the reactive intermediates in enzymatic processes. This property makes them useful in the development of enzyme inhibitors. Specifically, Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester has been explored as a potential inhibitor in various enzymatic pathways.

One of the most promising areas of research involving this compound is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies with fewer side effects. The< strong>3,4-dimethoxyphenyl group in Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester provides a scaffold that can be modified to enhance binding affinity to kinase active sites.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host enzymes for their replication cycle, and inhibiting these enzymes can help control viral infections. Research has indicated that carbamates can interfere with viral protease activity, thereby preventing viral replication. The< strong>phenyl ester group's reactivity allows for further derivatization, enabling the design of molecules with enhanced antiviral properties.

The synthesis of Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The< strong>3,4-dimethoxyphenyl ethyl group is typically introduced via nucleophilic substitution reactions, while the< strong>phenyl ester group is formed through esterification reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency.

In terms of pharmacokinetic properties, Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester exhibits moderate solubility in both water and organic solvents. This balance makes it suitable for various formulation strategies in drug development. Additionally, its stability under different conditions allows for easy handling and storage.

The compound's potential toxicity profile has also been thoroughly evaluated through preclinical studies. These studies have shown that at therapeutic concentrations, Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester exhibits low toxicity and minimal side effects. However, further research is needed to fully understand its long-term safety profile.

In conclusion, Carbamic acid, [2-(3,4-dimethoxyphenyl)ethyl]-, phenyl ester (CAS No. 84354-07-4) is a versatile and promising compound with significant applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to explore its potential applications and optimize its synthetic pathways for industrial production.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.